Cas no 1252922-35-2 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide
• CAS No: 1252922-35-2
• MF: C₂₁H₂₆N₃O₃S
• MW: 400.514443874359
• CID: 5320581
• Update Time: 2025-07-20

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide
• 2-(3-butyl-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl)-N-(4-propan-2-ylphenyl)acetamide

• Inchi： 1S/C21H25N3O3S/c1-4-5-11-23-20(26)19-17(10-12-28-19)24(21(23)27)13-18(25)22-16-8-6-15(7-9-16)14(2)3/h6-10,12,14,19H,4-5,11,13H2,1-3H3/p+1
• InChI Key： CCTIGQVQYIHYIM-UHFFFAOYSA-O
• SMILES： S1C=CC2C1C(N(C([N+]=2CC(NC1C=CC(=CC=1)C(C)C)=O)=O)CCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 693
• XLogP3: 3.5
• Topological Polar Surface Area: 94.8

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide

Comprehensive Analysis of 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide (CAS 1252922-35-2)

The compound 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide, identified by CAS 1252922-35-2, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure combines a thieno[3,2-d]pyrimidine core with an acetamide side chain, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's 3-butyl-2,4-dioxo moiety and isopropylphenyl substituent contribute to its unique physicochemical properties, which are critical for bioavailability and metabolic stability. These attributes align with current trends in AI-driven drug design, where computational models predict compound efficacy before synthesis. Notably, the thienopyrimidine scaffold is frequently investigated for its role in kinase inhibition, a hot topic in oncology and inflammatory disease research.

The synthesis of CAS 1252922-35-2 involves multi-step organic reactions, including cyclization and amide coupling, which are widely discussed in green chemistry forums. Environmental sustainability in chemical production is a growing concern, and this compound’s synthetic route has been optimized to minimize hazardous byproducts. Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing its purity, a frequent search query among quality control professionals.

From a commercial perspective, suppliers of high-purity research chemicals highlight this compound’s relevance in high-throughput screening (HTS) libraries. Its structural features make it a candidate for fragment-based drug discovery, a strategy gaining traction in biotech startups. Additionally, patent databases reveal its inclusion in proprietary formulations, underscoring its industrial value. Discussions on structure-activity relationships (SAR) often reference derivatives of this molecule, reflecting its versatility in lead optimization.

Safety profiles of thieno[3,2-d]pyrimidine derivatives are rigorously evaluated, with data shared in platforms like PubChem and Reaxys. While not classified as hazardous, proper handling protocols are emphasized in MSDS documentation, a common search term for laboratory personnel. The compound’s stability under various pH conditions is also a frequent topic in pharmaceutical formulation studies, particularly for oral dosage designs.

Future research directions may explore this compound’s potential in neurodegenerative disease models, given the rising global prevalence of such conditions. Its ability to cross the blood-brain barrier (BBB) could be a key focus, aligning with trending searches in central nervous system (CNS) drug development. Collaborative studies between academia and industry continue to uncover new applications, reinforcing the importance of CAS 1252922-35-2 in modern drug discovery pipelines.